Cas no 2503205-14-7 ((2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol)

• Product Name: (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol
• CAS No: 2503205-14-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6434312
• PubChem ID: 154872033
• Update Time: 2025-05-20

(2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-7473144
• 2503205-14-7
• (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol
• (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol

• Inchi： 1S/C7H13NO/c1-7(6-9)4-2-3-5-8-7/h2,4,8-9H,3,5-6H2,1H3
• InChI Key： YBPQCBYWVBNGBS-UHFFFAOYSA-N
• SMILES： OCC1(C)C=CCCN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol

Introduction to (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol (CAS No. 2503205-14-7)

(2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological properties. This compound, identified by the CAS number 2503205-14-7, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of this compound consists of a tetrahydropyridine core, which is a common motif in many bioactive molecules, making it a subject of intense study in synthetic and medicinal chemistry.

The stereochemistry and functional groups present in (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol play a crucial role in determining its reactivity and interaction with biological targets. The presence of a hydroxymethyl group at the 2-position of the tetrahydropyridine ring introduces a site for further functionalization, which can be exploited to design more complex derivatives with enhanced pharmacological properties. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the pharmacokinetic behavior of (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol. Studies have shown that the compound exhibits favorable solubility and metabolic stability, which are critical factors for its potential use in drug formulations. Additionally, the binding affinity of this compound to various biological receptors has been investigated using high-throughput screening techniques, revealing its potential as an intermediate in the synthesis of drugs targeting neurological and cardiovascular disorders.

In the realm of medicinal chemistry, the synthesis of (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol has been optimized through various synthetic pathways. One such approach involves the reduction of methyl 2-methylpyridine-3-carboxylate using catalytic hydrogenation techniques. This method offers high yield and selectivity, making it suitable for large-scale production. Furthermore, green chemistry principles have been integrated into these synthetic processes to minimize waste and improve environmental sustainability.

The biological activity of (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol has been explored in several preclinical studies. Notably, research has demonstrated its potential as a precursor for compounds that modulate neurotransmitter systems involved in mood regulation and cognitive function. The compound's ability to interact with serotonin and dopamine receptors has sparked interest in its potential applications for treating conditions such as depression and anxiety disorders. These findings highlight the importance of (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol as a key intermediate in the development of next-generation psychopharmacological agents.

In addition to its neurological applications, (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol has shown promise in cardiovascular research. Studies have indicated that derivatives of this compound can exhibit vasodilatory effects by interacting with endothelial receptors. This property makes it a candidate for developing treatments for hypertension and peripheral artery disease. The compound's dual functionality as both a precursor and an active moiety underscores its versatility in pharmaceutical applications.

The spectroscopic properties of (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into the compound's molecular structure and dynamics. Such information is essential for understanding how the compound behaves in different environments and how it interacts with biological targets at the molecular level.

As research continues to uncover new applications for (2-Methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol), collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical trials and commercial products. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for innovative therapies based on this versatile compound.

In conclusion,(2-Methyl-1， 25， 6 - tetrahydropyridin - 22 - ylmethanol) CAS No .2503205 -14 -7 represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features ， coupled with its favorable biological properties ， make it an attractive scaffold for developing novel drugs targeting various diseases . As our understanding of its mechanisms of action continues to grow ， so too will its potential applications in medicine . The ongoing studies highlight the importance of this compound as both a scientific curiosity and a practical tool for drug discovery .